Cas no 383135-96-4 (1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE)

• Product Name: 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• CAS No: 383135-96-4
• MF: C₁₃H₁₃NO
• MW: 199.248423337936
• MDL: MFCD02664856
• CID: 923318
• PubChem ID: 5154621
• Update Time: 2025-04-19

1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBALDEHYDE
• 1-(2-ETHYLPHENYL)-1H-PYRROLE-2-CARBOXALDEHYDE
• 1H-PYRROLE-2-CARBOXALDEHYDE,1-(2-ETHYLPHENYL)
• 1-(2-ethylphenyl)pyrrole-2-carbaldehyde
• G34837
• AKOS000101191
• DB-258691
• MFCD02664856
• STK894776
• Z111572774
• CS-0357648
• BBL022058
• 383135-96-4
• EN300-6501927

• MDL： MFCD02664856
• Inchi： 1S/C13H13NO/c1-2-11-6-3-4-8-13(11)14-9-5-7-12(14)10-15/h3-10H,2H2,1H3
• InChI Key： KJGSQLYSZHEYHX-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CN1C1C=CC=CC=1CC

Computed Properties

• Exact Mass: 199.10000
• Monoisotopic Mass: 199.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 22Ų

Experimental Properties

• PSA: 22.00000
• LogP: 2.85220